![molecular formula C11H15F2NO3 B2774641 2-[4,4-Difluoro-1-(prop-2-enoylamino)cyclohexyl]acetic acid CAS No. 2361639-61-2](/img/structure/B2774641.png)
2-[4,4-Difluoro-1-(prop-2-enoylamino)cyclohexyl]acetic acid
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Description
The compound is a derivative of acetic acid, with a cyclohexyl group (a six-membered carbon ring) and a prop-2-enoylamino group (an amide formed from acrylic acid) attached. The presence of two fluorine atoms on the cyclohexyl ring is also notable .
Molecular Structure Analysis
The compound likely has a complex three-dimensional structure due to the cyclohexyl ring. The presence of the fluorine atoms may also influence the overall shape of the molecule due to their high electronegativity .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds can undergo a variety of reactions. The acetic acid portion of the molecule can participate in typical carboxylic acid reactions, such as esterification or amide formation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by the polar carboxylic acid group and the nonpolar cyclohexyl ring. The fluorine atoms could also significantly affect the compound’s properties, as fluorine is highly electronegative .Future Directions
properties
IUPAC Name |
2-[4,4-difluoro-1-(prop-2-enoylamino)cyclohexyl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F2NO3/c1-2-8(15)14-10(7-9(16)17)3-5-11(12,13)6-4-10/h2H,1,3-7H2,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPQWCRGNDHNPAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1(CCC(CC1)(F)F)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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